The effect of pH on the kinetics of the reaction of iron(II) with hydrogen peroxide in perchlorate media
Journal of the Chemical Society A: Inorganic, Physical, Theoretical Pub Date: DOI: 10.1039/J19680000024
Abstract
The rate of the reaction of iron(II) with hydrogen peroxide increases in perchlorate media at high pH until a high limiting rate is attained. This has been interpreted analogously to the effect of other anions on the reaction, and it is concluded that the formation of a species containing two OH– ions for each iron atom, Fe(OH)2aq, formed rapidly after raising the pH, is responsible for this increase in rate. This is comparable with the effect of fluoride ions on this reaction. pH-Difference measurements in the absence of H2O2 show that FeOH+aq and Fe2+aq are the predominant species of iron at pH =ca. 3, and suggest that at pH > 4 a hydrated dimer (Fe2+H2OFe2+)aq is formed slowly via Fe(OH)2,aq. Thermodynamic data for the formation of FeOH+aq and the Arrhenius parameters for the reaction of Fe(OH)2,aq with H2O2 are given. The mechanism of the autoxidation of iron(II) in perchlorate media is discussed.
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Journal Name：Journal of the Chemical Society A: Inorganic, Physical, Theoretical
Research Products
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CAS no.: 175069-96-2
